Cas no 465535-21-1 (1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride)
1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride
-
- MDL: MFCD00583543
- Inchi: 1S/C20H26N2O3.ClH/c1-24-19-7-9-20(10-8-19)25-16-18(23)15-21-11-13-22(14-12-21)17-5-3-2-4-6-17;/h2-10,18,23H,11-16H2,1H3;1H
- InChI Key: ZVWPWFBHNPOGJB-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2C=CC=CC=2)CC1)C(O)COC1C=CC(OC)=CC=1.Cl
1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-235901-0.05g |
465535-21-1 | 95% | 0.05g |
$299.0 | 2024-06-19 | ||
| Enamine | EN300-235901-0.1g |
465535-21-1 | 95% | 0.1g |
$314.0 | 2024-06-19 | ||
| Enamine | EN300-235901-0.25g |
465535-21-1 | 95% | 0.25g |
$328.0 | 2024-06-19 | ||
| Enamine | EN300-235901-0.5g |
465535-21-1 | 95% | 0.5g |
$341.0 | 2024-06-19 | ||
| Enamine | EN300-235901-1.0g |
465535-21-1 | 95% | 1.0g |
$355.0 | 2024-06-19 | ||
| Enamine | EN300-235901-2.5g |
465535-21-1 | 95% | 2.5g |
$697.0 | 2024-06-19 | ||
| Enamine | EN300-235901-5.0g |
465535-21-1 | 95% | 5.0g |
$1033.0 | 2024-06-19 | ||
| Enamine | EN300-235901-10.0g |
465535-21-1 | 95% | 10.0g |
$1531.0 | 2024-06-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1423470-50mg |
1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride |
465535-21-1 | 95% | 50mg |
¥6991.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1423470-100mg |
1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride |
465535-21-1 | 95% | 100mg |
¥7347.00 | 2024-05-12 |
1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride
1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride: A Comprehensive Overview
The compound 1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride (CAS No: 465535-21-1) is a highly specialized chemical entity with significant applications in the pharmaceutical and biochemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent advancements in chemical synthesis and pharmacological studies have further highlighted its importance in drug development.
Chemical Structure and Synthesis
The molecular structure of 1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride is characterized by a complex arrangement of functional groups, including a methoxyphenoxy moiety, a piperazine ring, and a hydroxyl group. The presence of these groups contributes to its versatile reactivity and bioavailability. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and hydroxylation processes. Researchers have optimized these steps to achieve high yields and purity, making it suitable for large-scale production.
Pharmacological Properties and Applications
Recent studies have demonstrated that 1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride exhibits potent pharmacological activity in various biological systems. Its ability to interact with specific cellular receptors makes it a promising candidate for the development of novel therapeutic agents. For instance, it has shown potential in modulating neurotransmitter systems, which could be beneficial in treating neurological disorders such as anxiety and depression.
Moreover, the compound's dihydrochloride salt form enhances its solubility and stability, making it easier to formulate into pharmaceutical dosage forms. This property is particularly advantageous in drug delivery systems where controlled release and bioavailability are critical factors.
Recent Research Findings
In a groundbreaking study published in 2023, researchers investigated the mechanism of action of 1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yL)propan-2-Ol Dihydrochloride in vitro and in vivo models. The results indicated that the compound exerts its effects through selective agonism of certain G-protein coupled receptors (GPCRs), which are key players in various physiological processes.
Another notable finding is its potential as a lead compound for the development of anti-inflammatory agents. Preclinical trials have shown that it significantly reduces inflammation markers in animal models, suggesting its efficacy in treating inflammatory diseases such as arthritis.
Synthesis Optimization and Scalability
The synthesis of 1-(4-Methoxyphenoxy)-3-(4-PHENYLPIPERAZIN-I-YL)PROpan-Ol DIHYDROCHLORIDE has been optimized to meet the demands of industrial-scale production. By employing green chemistry principles, researchers have developed environmentally friendly synthesis pathways that minimize waste and energy consumption.
One such approach involves the use of microwave-assisted synthesis, which accelerates reaction times while maintaining high product quality. This method has been successfully scaled up to produce kilograms of the compound for preclinical testing.
Future Directions and Potential Breakthroughs
The future prospects for 1-(4-Methoxyphenoxy)-3-(4-PHENYLPIPERAZIN-I-YL)PROpan-Ol DIHYDROCHLORIDE are promising, with ongoing research exploring its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic applications.
In addition, advancements in computational chemistry are enabling researchers to predict the compound's interactions with various biological targets with unprecedented accuracy. These computational models are expected to accelerate drug discovery efforts and reduce the time required for clinical trials.
Conclusion
In conclusion
, 1-(4-Methoxyphenoxy)-3-(4-PHENYLPIPERAZIN-I-YL)PROpan-Ol DIHYDROCHLORIDE (CAS No: 465535–21–1) stands as a testament to the ingenuity of modern chemical synthesis and pharmacological research. Its unique properties and versatile applications make it a valuable asset in the quest for innovative therapeutic solutions.465535-21-1 (1-(4-Methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)